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Compound of Interest

Compound Name: Fe(III)(TDCPP) chloride

Cat. No.: B1682961 Get Quote

In-Depth Technical Guide: Fe(III)(TDCPP)
Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for the iron(III) complex of meso-tetra(2,6-

dichlorophenyl)porphyrin chloride, commonly abbreviated as Fe(III)(TDCPP) chloride. This

information is crucial for accurate experimental design, stoichiometric calculations, and data

analysis in various research applications, including catalysis and biomimetic studies.

Molecular Formula and Weight
The accurate determination of molecular formula and weight is fundamental for all quantitative

experimental work. The TDCPP ligand in this complex refers to meso-tetra(2,6-

dichlorophenyl)porphyrin. The central iron atom is in the +3 oxidation state, with a chloride ion

serving as the axial ligand and counterion.

Below is a summary of the molecular formula and the calculated molecular weight, along with

the constituent elements.
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Property Value

Chemical Formula C₄₄H₂₀Cl₉FeN₄

Molecular Weight 979.57 g/mol

Ligand
meso-tetra(2,6-dichlorophenyl)porphyrin

(TDCPP)

Metal Center Iron (Fe)

Oxidation State of Iron +3

Axial Ligand/Counterion Chloride (Cl⁻)

Note: The molecular formula and weight have been consistently reported in chemical supplier

databases.[1][2]

Elemental Composition
A detailed breakdown of the elemental composition is provided below. The atomic weights used

for this calculation are the standard atomic weights as published by the International Union of

Pure and Applied Chemistry (IUPAC).[3][4][5]

Element Symbol
Atomic Weight
( g/mol )

Number of
Atoms

Total Mass (
g/mol )

Carbon C 12.011 44 528.484

Hydrogen H 1.008 20 20.160

Chlorine Cl 35.453 9 319.077

Iron Fe 55.845 1 55.845

Nitrogen N 14.007 4 56.028

Total 979.594

Note: Minor discrepancies in molecular weight between different sources can arise from the

use of different isotopic abundances or rounding of atomic weights.[6][7] The value of 979.57

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.watson-int.com/ironiii-meso-tetrao-dichlorophenylporphine-chloride-cas-91042-27-2/
https://www.bldpharm.com/products/91042-27-2.html
https://iupac.qmul.ac.uk/AtWt/
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://www.ciaaw.org/atomic-weights.htm
https://www.britannica.com/science/atomic-weight
https://byjus.com/chemistry/atomic-mass-of-elements/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


g/mol is a commonly cited value.[2]

Structural Representation
To visualize the relationship between the core components of Fe(III)(TDCPP) chloride, the

following diagram illustrates the central iron atom coordinated by the TDCPP ligand and the

chloride counter-ion.
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Caption: Core components of Fe(III)(TDCPP) chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fe(III)(TDCPP) chloride molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682961#fe-iii-tdcpp-chloride-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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